Cas no 50731-05-0 (1,3-Dodecanediol, 2-amino-)

1,3-Dodecanediol, 2-amino- structure
1,3-Dodecanediol, 2-amino- structure
Product Name:1,3-Dodecanediol, 2-amino-
CAS No:50731-05-0
MF:C12H27NO2
MW:217.348284006119
CID:364195
PubChem ID:12590327
Update Time:2025-04-19

1,3-Dodecanediol, 2-amino- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dodecanediol, 2-amino-
    • 2-aminododecane-1,3-diol
    • DTXSID30503594
    • SCHEMBL8746720
    • 50731-05-0
    • Inchi: 1S/C12H27NO2/c1-2-3-4-5-6-7-8-9-12(15)11(13)10-14/h11-12,14-15H,2-10,13H2,1H3
    • InChI Key: VXQKRERKPNSAKY-UHFFFAOYSA-N
    • SMILES: OC(C(CO)N)CCCCCCCCC

Computed Properties

  • Exact Mass: 217.20431
  • Monoisotopic Mass: 217.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.48
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